10.1039/C8RA07009A | Degradation of dichloroacetonitrile by a UV/peroxymonosulfate process: modeling and optimization based on response surface methodology (RSM)

Degradation of dichloroacetonitrile by a UV/peroxymonosulfate process: modeling and optimization based on response surface methodology (RSM)

RSC Advances Pub Date: 2018-10-01 DOI: 10.1039/C8RA07009A

Abstract

Response surface methodology (RSM) was utilized to model and optimize the dichloroacetonitrile (DCAN) degradation process by UV/PMS. A quadratic function between DCAN degradation efficiency and three factors including dosage of PMS, UV power and retention time was obtained. The model fitted very well according to high the value of R² (0.9919) and Adj-R² (0.9814). Additionally, the analysis of variance showed the influence of factors on degradation efficiency followed: retention time > UV power > dosage of PMS. Finally, the optimum conditions were suggested under this model. The degradation efficiency reached the maximum value of 96.2% with the optimum conditions: dosage of PMS = 0.2 mM, UV power = 7.95 W, retention time = 80 min.

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